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Compound of Interest

Compound Name: H-DL-Phe(4-NO2)-OH

Cat. No.: B555235

For Researchers, Scientists, and Drug Development Professionals

Introduction

DL-4-Nitrophenylalanine, identified by CAS number 2922-40-9, is a synthetic, non-
proteinogenic amino acid derivative of phenylalanine.[1] Structurally, it is characterized by a
nitro group (-NO2) substituted at the para (4-position) of the phenyl ring. This modification
imparts unique chemical and spectroscopic properties, making it a valuable tool in various
scientific disciplines. It is not found in nature but is produced industrially through the nitration of
phenylalanine.[1]

This technical guide provides an in-depth overview of DL-4-Nitrophenylalanine, covering its
physicochemical properties, synthesis protocols, key applications, and safety information. It is
intended to serve as a comprehensive resource for professionals in research and drug
development who utilize or are considering this versatile compound in their work. Its
applications range from being a fundamental building block in peptide synthesis and an
intermediate for pharmaceuticals to serving as a sophisticated spectroscopic probe for studying
protein structure and dynamics.[1][2][3]

Physicochemical and Spectroscopic Properties

DL-4-Nitrophenylalanine is typically a beige or white to off-white crystalline powder.[1][4] It has
limited solubility in water but is soluble in various organic solvents such as DMSO and acetone.

[1][5]
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hvsicochemical

Property Value References
CAS Number 2922-40-9 [1][5]
Molecular Formula CoH10N204 [11[5]16]
Molecular Weight 210.19 g/mol [5][6]
Appearance Beige to off-white powder [1]

Melting Point 236-237 °C (decomposes) [1][5]

Boiling Point 414.1 °C at 760 mmHg [1]

Density 1.408 g/cm3 (Predicted) [11[5]

pKa 2.12 (Predicted) [5]

LogP 1.77270 [1]

Spectroscopic Data

The nitro group provides a unique spectroscopic handle for characterization.
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Technique Data Highlights References

Can be used as an internal
1H NMR standard for quantitative NMR [51[7]

analysis.

The symmetric stretching
frequency of the nitro group is
sensitive to the local molecular
environment, making it an

Infrared (IR) _ _ [3][8]
effective IR probe. This
frequency shifts in response to
changes in solvent or protein

structure.

GC-MS and MS-MS spectral
Mass Spec (MS) data are available in public [6]
databases like NIST.

Synthesis and Manufacturing

The primary industrial method for producing 4-Nitrophenylalanine is through the electrophilic
nitration of phenylalanine using a mixture of concentrated nitric acid and sulfuric acid.[1][9]
While this method is effective, controlling reaction conditions is crucial to maximize the yield of
the desired para-isomer and minimize side reactions, such as the formation of condensation
by-products.[9]

Experimental Protocol: Synthesis via Tubular Reactor

Recent studies have shown that using a tubular reactor can significantly improve yield and
reduce reaction time compared to traditional batch reactors.[9] This method offers better control
over the highly exothermic nitration reaction.[9]

Materials:
e L-phenylalanine

e Concentrated Sulfuric Acid (H2S0Oa4)
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e Concentrated Nitric Acid (HNO3)
 Ice-water bath

o Tubular reactor setup
Procedure:

» Prepare a mixed acid solution with a volume ratio of concentrated H2SOa4 to concentrated
HNO:s of 2:1.[9]

o Dissolve L-phenylalanine in the mixed acid. A patent suggests a concentration of 8.3g (0.05
mol) of phenylalanine in 40 mL of mixed acid.[10]

o Set the temperature of the tubular reactor to 50°C.[9]
o Continuously feed the phenylalanine-acid mixture into the tubular reactor.
o Set the flow rate to achieve a residence time of 5 minutes within the reactor.[9]

e The reaction product flowing out of the reactor is immediately mixed with an ice-water
mixture to quench the reaction.[10]

o Adjust the pH of the resulting solution to 7-8 to precipitate the product.[10]
o Filter the mixture to collect the solid product, L-4-Nitrophenylalanine.

e This optimized process can achieve a yield of up to 80.9%.[9]
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General Synthesis Workflow for 4-Nitrophenylalanine
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Caption: General workflow for the synthesis of 4-Nitrophenylalanine.

Key Applications in Research and Development
Building Block in Peptide Synthesis

DL-4-Nitrophenylalanine is frequently used in solution-phase and solid-phase peptide
synthesis.[5] As an unnatural amino acid, its incorporation can introduce novel properties into
peptides. The nitro group can serve as a convenient UV tag for detection or be chemically
reduced to an amine for further conjugation or modification.[5]

Experimental Workflow: Incorporation via Fmoc Solid-Phase Peptide Synthesis (SPPS)

Resin Preparation: Start with a suitable solid support resin (e.g., Wang or Rink Amide resin).
e First Amino Acid Coupling: Couple the first Fmoc-protected amino acid to the resin.

» Deprotection: Remove the N-terminal Fmoc protecting group using a piperidine solution to
expose the free amine.

e Coupling: Couple Fmoc-DL-4-Nitrophenylalanine-OH to the growing peptide chain using
standard coupling reagents (e.g., HBTU, HOBt).
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» Repeat: Repeat the deprotection and coupling steps for subsequent amino acids in the
desired sequence.

o Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the
resin and remove all side-chain protecting groups simultaneously using a strong acid cocktalil
(e.g., trifluoroacetic acid).

« Purification: Purify the crude peptide using reverse-phase high-performance liquid
chromatography (RP-HPLC).
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Solid-Phase Peptide Synthesis (SPPS) Cycle
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Caption: Workflow for incorporating 4-Nitrophenylalanine into a peptide via SPPS.
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Spectroscopic Probe in Structural Biology

The nitro group of L-4-Nitrophenylalanine acts as a sensitive infrared probe.[3] Its symmetric
stretching frequency is highly responsive to the local electrostatic environment, red-shifting as
the environment becomes more hydrophobic or buried within a protein structure.[3][8] This
allows researchers to monitor local environmental changes with site-specificity.

Experimental Protocol: Genetic Incorporation and FTIR Analysis

o Genetic Encoding: Utilize an engineered orthogonal aminoacyl-tRNA synthetase/tRNA pair to
genetically encode L-4-Nitrophenylalanine in response to an amber stop codon (TAG) in a
target protein (e.g., superfolder green fluorescent protein, stGFP).[3]

o Protein Expression: Express the target protein in a suitable host (e.g., E. coli) grown in a
medium supplemented with L-4-Nitrophenylalanine.

o Protein Purification: Isolate and purify the modified protein containing the unnatural amino
acid using standard chromatography techniques.

e FTIR Spectroscopy: Acquire an FTIR spectrum of the purified protein.

» Difference Spectroscopy: To isolate the signal of the nitro probe, use isotopic labeling (e.qg.,
incorporating a *>*NO:z variant) and calculate a difference spectrum. The frequency shift of the
14NO2 symmetric stretch between different sites in the protein reveals differences in their
local environments.[3][8]
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Workflow for Using p-NO2-Phe as an IR Probe
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Caption: Experimental workflow for protein analysis using 4-Nitrophenylalanine.
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Other Key Applications

o Pharmaceutical Intermediate: It serves as a precursor in the synthesis of more complex

pharmaceutical compounds, particularly for drugs targeting neurological disorders.[2][11] The

nitro group can be readily reduced to an amine (forming 4-Aminophenylalanine), which can

then participate in a wide range of coupling reactions.

e Analytical Standard: Due to its distinct signals, it is used as an internal standard for the

accurate quantification of other amino acids, such as 3-N-methylamino-L-alanine (L-BMAA),

in complex environmental samples using *H NMR.[5]

» Biochemical Research: It is employed in studies of enzyme kinetics and protein structure-

activity relationships, helping to elucidate the mechanisms of biomolecules.[1][11]

Safety, Handling, and Storage

DL-4-Nitrophenylalanine is classified as acutely toxic if swallowed.[4][6] Proper safety

precautions are mandatory when handling this compound.

Hazard Information Details References
GHS Pictogram GHSO06 (Skull and crossbones)  [5]

Signal Word Danger [4]

Hazard Statement H301: Toxic if swallowed [41[6]

P264: Wash hands thoroughly
after handling.P270: Do not
eat, drink or smoke when using
Precautionary Statements this product.P301 + P310: IF
SWALLOWED: Immediately
call a POISON CENTER or

doctor.

[4]

Handling Recommendations:

e Handle in a well-ventilated area or under a chemical fume hood.
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o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,
safety goggles with side-shields, and a lab coat.[12]

o For operations that may generate dust, use a NIOSH-approved N95 dust mask.
e Avoid contact with skin, eyes, and clothing.

Storage Conditions:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

e The substance should be stored locked up.[4]

» Keep away from incompatible materials and foodstuff containers. Some suppliers
recommend storage at 0-8 °C.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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